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J Acid Urea: Chemical Identification and
Synonyms

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4,4'-Dihydroxy-7,7'-ureylenedi(naphthalene-2-sulphonic acid)

CAS No.: 134-47-4

Cat. No.: S546441

The table below summarizes the fundamental identifying information for J Acid Urea from chemical

databases.

Property Description

CAS Number 854812-04-7 [1] [2]

Molecular C21H16N209S2 [3] [1] [2]
Formula

Molecular 504.49 g/mol [1] [2]
Weight

Density 1.798 g/cm? [2]

IUPAC Name 4-hydroxy-7-[(5-hydroxy-7-sulfonaphthalen-2-yl)carbamoylamino]naphthalene-2-
sulfonic acid [2]

Other Carbonyl J Acid; Scarlet Acid; Urea J Acid; | Acid Urea; 7,7'-
Synonyms (Carbonylbis(azanediyl))bis(4-hydroxynaphthalene-2-sulfonic acid) [2]

Synthesis Protocol
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A patented method describes a process for preparing J Acid Urea that uses urea instead of the highly toxic

and corrosive phosgene [4].

¢ Reaction: J Acid (7-amino-4-hydroxynaphthalene-2-sulfonic acid) is reacted with urea [4].

e Conditions: The reaction is carried out at a temperature between 100°C to 140°C under a pressure
range from atmospheric pressure up to 10 bar [4].

e Solvent: The process uses an inert solvent, such as water, a C1-C4 alkanol (e.g., methanol,
ethanol), or mixtures thereof [4].

e Work-up: After the reaction proceeds partially, the unconverted J Acid is precipitated in an acidic
medium and separated. The J Acid Urea product is then isolated from the neutralized solution via
salting out [4].

Performance and Experimental Data Context

I was unable to find comparative performance data for J Acid Urea in dye applications or drug development

as requested. The available scientific literature on urea in experimental settings focuses on entirely different
fields:

¢ Diesel Engine Additive: One study investigated adding urea and urea-citric acid mixtures directly to
diesel fuel. It found that this approach worsened engine performance and increased fuel
consumption, although it did reduce certain emissions [5].

¢ Fuel Cell Technology: Research on Direct Urea Fuel Cells (DUFCs) explores urea in wastewater as
a hydrogen source for electricity generation. These studies focus on nickel-based catalysts for
oxidizing urea in an alkaline medium, which is a different chemical process altogether [6].

Synthesis Pathway Diagram

Based on the synthesis protocol, the following diagram outlines the production process for J Acid Urea.
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The diagram above illustrates the core steps in synthesizing J Acid Urea, from the initial reaction to the final

isolation of the product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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